Cas no 13765-35-0 (Diphosphoric acid,ammonium salt (1:4))

• Product Name: Diphosphoric acid,ammonium salt (1:4)
• CAS No: 13765-35-0
• MF: H₁₆N₄O₇P₂
• MW: 246.09716129303
• CID: 162766
• PubChem ID: 166898
• Update Time: 2025-04-19

Diphosphoric acid,ammonium salt (1:4) Chemical and Physical Properties

Names and Identifiers

• Diphosphoric acid,ammonium salt (1:4)
• tetraammonium pyrophosphate
• tetraazanium,phosphonato phosphate
• AI3-17196
• Ammonium pyrophosphate
• Diphosphoric acid, tetraammonium salt
• Diphosphoric acid, tetrammonium salt
• tetraammonium diphosphate
• VKFFEYLSKIYTSJ-UHFFFAOYSA-N
• Diphosphoric acid tetraammonium salt
• Diphosphoric acid, ammonium salt (1:4)
• EINECS 237-371-5
• (N H4)4 (P2 O7)
• NS00085043
• tetraazanium;phosphonato phosphate
• 13765-35-0
• TETRA-AMMONIUM PYROPHOSPHATE
• Ammonium trihydrogen diphosphate
• Diphosphoric acid,ammonium salt
• DTXSID80889618

• Inchi： 1S/4H3N.H4O7P2/c;;;;1-8(2,3)7-9(4,5)6/h4*1H3;(H2,1,2,3)(H2,4,5,6)
• InChI Key： VKFFEYLSKIYTSJ-UHFFFAOYSA-N
• SMILES： P(=O)([O-])([O-])OP(=O)([O-])[O-].[NH4+].[NH4+].[NH4+].[NH4+]

Computed Properties

• Exact Mass: 246.049
• Monoisotopic Mass: 246.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 156.87000
• LogP: 0.48400